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Compound of Interest

Compound Name: 4-(Phenylsulfonyl)morpholine

Cat. No.: B1295087 Get Quote

For researchers, scientists, and drug development professionals, ensuring a safe laboratory

environment is paramount. This guide provides essential, immediate safety and logistical

information for handling 4-(Phenylsulfonyl)morpholine, including detailed personal protective

equipment (PPE) recommendations, operational procedures, and disposal plans.

Personal Protective Equipment (PPE)
When handling 4-(Phenylsulfonyl)morpholine, appropriate PPE is crucial to prevent

exposure. The following table summarizes the recommended PPE for various laboratory

operations.
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Body Part
Personal Protective

Equipment

Specifications and

Standards

Hands Chemical-resistant gloves

Must be inspected prior to use.

The selected gloves should

satisfy the specifications of EU

Directive 89/686/EEC and the

standard EN 374.[1]

Eyes/Face
Safety goggles with side-

shields or face shield

Goggles should conform to EN

166 (EU) or NIOSH (US)

standards.[1] A face shield

may be necessary for splash

hazards.

Body
Laboratory coat or chemical-

resistant clothing

Fire/flame resistant and

impervious clothing should be

worn.[1]

Respiratory

Full-face respirator or

NIOSH/MSHA approved

respirator

Recommended if exposure

limits are exceeded or if

irritation or other symptoms are

experienced.[1][2] Use in a

well-ventilated area is crucial.

[1]

Operational Plan
Handling and Storage:

Handle 4-(Phenylsulfonyl)morpholine in a well-ventilated area, preferably under a

chemical fume hood, to avoid the formation and inhalation of dust and aerosols.[1][3]

Avoid contact with skin, eyes, and clothing.[1][4]

Use non-sparking tools and prevent fire caused by electrostatic discharge.[1]

Store the container tightly closed in a dry, cool, and well-ventilated place.[1]
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Keep the compound away from strong oxidizing agents and strong bases.[3]

Wash hands thoroughly after handling.[4]

Do not eat, drink, or smoke in the work area.[5]

In Case of Accidental Exposure:

Skin Contact: Immediately take off contaminated clothing. Wash the affected area with soap

and plenty of water. Consult a doctor.[1]

Eye Contact: Rinse with pure water for at least 15 minutes and consult a doctor.[1]

Inhalation: Move the individual to fresh air. If breathing is difficult, provide oxygen. If not

breathing, give artificial respiration and seek immediate medical attention.[1]

Ingestion: Do NOT induce vomiting. Never give anything by mouth to an unconscious

person. Call a doctor or Poison Control Center immediately.[1]

Disposal Plan
Waste Collection: Collect waste material in suitable, closed containers for disposal.[2][3]

Disposal Method: Dispose of contents and container in accordance with all local, regional,

national, and international regulations.[6] The material may need to be disposed of as

hazardous waste.

Contaminated PPE: Treat all PPE worn during handling as potentially contaminated and

dispose of it accordingly.

Experimental Workflow
The following diagram illustrates the standard workflow for safely handling 4-
(Phenylsulfonyl)morpholine in a laboratory setting.
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Workflow for Handling 4-(Phenylsulfonyl)morpholine
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Caption: Safe handling workflow for 4-(Phenylsulfonyl)morpholine.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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